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Compound of Interest

Compound Name:
N-(2-bromophenyl)-3-phenylprop-

2-enamide

CAS No.: 71910-51-5

Cat. No.: B1269319

Get Quote

Synthetic Utility, Mechanistic Pathways, and
Pharmacological Relevance
Executive Summary
N-(2-bromophenyl)-3-phenylprop-2-enamide (also referred to as N-(2-

bromophenyl)cinnamamide) represents a critical "lynchpin" scaffold in organic synthesis and

medicinal chemistry. While it possesses inherent biological activity characteristic of the

cinnamamide pharmacophore, its primary value lies in its role as a pre-functionalized substrate

for transition-metal-catalyzed cyclizations. Specifically, the ortho-bromide handle on the aniline

ring serves as an oxidative addition site for Palladium (Pd), enabling intramolecular Heck

reactions to access privileged heterocyclic cores such as 4-arylquinolin-2(1H)-ones.

This guide details the physicochemical architecture, validated synthetic protocols, and the

mechanistic logic driving its downstream applications in drug discovery.

Molecular Architecture & Physicochemical Profile[1][2]
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The molecule is an

-unsaturated amide resulting from the condensation of cinnamic acid and 2-bromoaniline. Its
stability and reactivity are governed by the conjugation between the styryl double bond and the
amide lone pair, alongside the steric and electronic influence of the ortho-bromine atom.

Property Data / Description

IUPAC Name
(2E)-N-(2-bromophenyl)-3-phenylprop-2-

enamide

Molecular Formula

C

H

BrNO

Molecular Weight 302.17 g/mol

Stereochemistry
Trans (E) isomer is thermodynamically favored

(>98%).

Geometry

Planar cinnamoyl moiety; the 2-bromophenyl

ring is typically twisted out of plane (~30-50°) to

minimize steric clash between the carbonyl

oxygen and the ortho-substituent.

Key Functional Groups

• Enamide: Michael acceptor; susceptible to

nucleophilic attack.• Aryl Bromide: Handle for

Pd-catalyzed cross-coupling (Heck/Suzuki).

Synthetic Pathways & Optimization
The most robust synthesis utilizes a modified Schotten-Baumann reaction or nucleophilic acyl

substitution under anhydrous conditions. The choice of base and solvent is critical to prevent

hydrolysis of the acid chloride and ensure complete conversion of the sterically hindered 2-

bromoaniline.

Protocol: N-Acylation of 2-Bromoaniline
Reagents:
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trans-Cinnamoyl chloride (1.1 equiv)

2-Bromoaniline (1.0 equiv)

Triethylamine (TEA) or Pyridine (1.2 equiv)

Dichloromethane (DCM) or Toluene (Anhydrous)

Step-by-Step Methodology:

Preparation: Dissolve 2-bromoaniline (10 mmol) in anhydrous DCM (30 mL) containing TEA

(12 mmol). Cool the solution to 0°C under an inert atmosphere (N

).

Addition: Dissolve cinnamoyl chloride (11 mmol) in DCM (10 mL). Add this solution dropwise

to the aniline mixture over 20 minutes. Note: Dropwise addition controls the exotherm and

prevents localized concentration spikes.

Reaction: Allow the mixture to warm to room temperature (RT) and stir for 4–6 hours. Monitor

via TLC (Mobile phase: Hexane/EtOAc 7:3). The disappearance of the aniline spot indicates

completion.

Workup: Quench with saturated NaHCO

(aq) to neutralize HCl salts. Extract with DCM (3x). Wash the organic layer with 1M HCl (to
remove unreacted amine) followed by brine.

Purification: Dry over MgSO

, filter, and concentrate. Recrystallize from Ethanol/Water or purify via silica gel flash
chromatography.

Mechanistic Visualization: Acyl Substitution
The following diagram illustrates the nucleophilic attack and subsequent elimination of the

chloride ion.
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Figure 1: Mechanistic flow of the N-acylation reaction. The base (TEA) is essential to drive the

equilibrium by neutralizing the generated HCl.

Reactivity Profile: The Intramolecular Heck Cyclization
The defining feature of N-(2-bromophenyl)-3-phenylprop-2-enamide is its ability to undergo a

Palladium-catalyzed intramolecular Heck reaction. This transformation constructs the

quinolinone core, a privileged scaffold in kinase inhibitors and anticancer agents.

The Transformation:

Substrate: N-(2-bromophenyl)cinnamamide

Product: 4-Phenylquinolin-2(1H)-one

Catalyst System: Pd(OAc)

(5 mol%), PPh

(10-20 mol%)

Conditions: K

CO

or Ag

CO
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, DMF or DMAc, 100–120°C.

Mechanistic Insight: Unlike intermolecular Heck reactions, this intramolecular variant is

entropically favored.[1][2] The reaction proceeds via a 6-endo-trig cyclization (or 5-exo-trig

followed by isomerization). The ortho-bromide is crucial; without it, the C-H activation required

to close the ring is significantly more difficult and requires harsher conditions.

Pathway Diagram: Catalytic Cycle
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Figure 2: The Pd(0)/Pd(II) catalytic cycle. The oxidative addition into the C-Br bond is the

turnover-limiting step, followed by syn-insertion and

-hydride elimination to restore aromaticity/conjugation.
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Biological Potential & Pharmacophore Analysis[2][5][6]
While often an intermediate, the N-arylcinnamamide structure itself possesses significant

biological activity. The

-unsaturated ketone/amide motif acts as a Michael acceptor, potentially covalently modifying
cysteine residues in target proteins.

Anticonvulsant Activity: Analogs of cinnamamide have shown efficacy in maximal

electroshock (MES) models, likely modulating sodium channels.

Antimicrobial: The planar, conjugated system allows intercalation into microbial DNA or

inhibition of specific enzymatic pathways in S. aureus and M. tuberculosis.

Structure-Activity Relationship (SAR):

Halogenation (Br/Cl): Increases lipophilicity (LogP), enhancing membrane permeability.

Amide H-bond Donor: Critical for binding site interaction. Methylation of the amide nitrogen

often abolishes activity.

Analytical Characterization
To validate the synthesis of N-(2-bromophenyl)-3-phenylprop-2-enamide, researchers

should look for the following spectral signatures.

H NMR (400 MHz, CDCl

or DMSO-

)
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Proton
Environment

Chemical Shift
(

ppm)

Multiplicity
Coupling (

Hz)
Interpretation

-NH- 7.80 – 8.50 Broad Singlet -

Amide proton;

shift varies with

solvent/conc.

H

(Alkene)
7.70 – 7.85 Doublet 15.5 – 16.0

Trans geometry

(High

value).

H

(Alkene)
6.60 – 6.80 Doublet 15.5 – 16.0

Adjacent to

carbonyl.

Ar-H (2-Br Ring) 8.30 – 8.40 Doublet ~8.0

H-6 (Ortho to

NH, deshielded

by amide).

Ar-H (Other) 7.00 – 7.60 Multiplet -
Remaining

aromatic protons.

Infrared Spectroscopy (FT-IR)[3]
3250–3300 cm

: N-H stretch (Secondary amide).

1650–1670 cm

: C=O stretch (Amide I band, conjugated).

1620–1630 cm

: C=C stretch (Alkene).

~750 cm

: C-Br stretch (often obscured by aromatic out-of-plane bends).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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